Cas no 946305-29-9 (6-ethyl-1,3-dimethyl-5-(4-phenoxyphenyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 6-ethyl-1,3-dimethyl-5-(4-phenoxyphenyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 946305-29-9
• MF: C₂₃H₂₂N₄O₃
• MW: 402.445785045624
• CID: 5798828
• Update Time: 2025-06-08

6-ethyl-1,3-dimethyl-5-(4-phenoxyphenyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-1,3-dimethyl-5-(4-phenoxyanilino)pyrido[2,3-d]pyrimidine-2,4-dione
• 6-ethyl-1,3-dimethyl-5-(4-phenoxyphenyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

• Inchi： 1S/C23H22N4O3/c1-4-15-14-24-21-19(22(28)27(3)23(29)26(21)2)20(15)25-16-10-12-18(13-11-16)30-17-8-6-5-7-9-17/h5-14H,4H2,1-3H3,(H,24,25)
• InChI Key： HDKSGERRQWGHSS-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(NC3=CC=C(OC4=CC=CC=C4)C=C3)C(CC)=CN=C2N1C

Additional information on 6-ethyl-1,3-dimethyl-5-(4-phenoxyphenyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Comprehensive Overview of 6-ethyl-1,3-dimethyl-5-(4-phenoxyphenyl)amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 946305-29-9)

The compound 6-ethyl-1,3-dimethyl-5-(4-phenoxyphenyl)amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 946305-29-9) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrido[2,3-d]pyrimidine core, combined with ethyl and phenoxyphenyl substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The 6-ethyl-1,3-dimethyl-5-(4-phenoxyphenyl)amino derivative stands out due to its ability to selectively bind to specific protein targets, which could lead to breakthroughs in treating conditions like inflammatory diseases and cancer. Its pyrimidine-2,4-dione moiety is particularly noteworthy, as it mimics natural nucleotides, enabling interactions with enzymes and receptors involved in DNA replication and repair.

From a synthetic chemistry perspective, the preparation of CAS No. 946305-29-9 involves multi-step organic reactions, including amination, alkylation, and cyclization. The phenoxyphenyl group introduces aromaticity, enhancing the compound's stability and binding affinity. These characteristics align with the growing trend of designing bioavailable and metabolically stable drug candidates, a key focus in modern drug discovery pipelines.

The compound's potential extends beyond therapeutics. Its fluorescence properties, attributed to the conjugated pyrido[2,3-d]pyrimidine system, make it a candidate for molecular imaging applications. This aligns with the increasing use of fluorescent probes in diagnostics and live-cell imaging, addressing the need for non-invasive monitoring of biological processes. Researchers are also exploring its utility in material science, particularly in the development of organic semiconductors.

Given the rising interest in personalized medicine, the structural versatility of 6-ethyl-1,3-dimethyl-5-(4-phenoxyphenyl)amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione offers opportunities for structure-activity relationship (SAR) studies. By modifying its ethyl or dimethyl groups, scientists can fine-tune its pharmacokinetic properties, a strategy often discussed in medicinal chemistry forums. This adaptability is crucial for addressing challenges like drug resistance, a hot topic in oncology research.

In summary, CAS No. 946305-29-9 represents a multifaceted compound with applications spanning drug development, diagnostics, and advanced materials. Its heterocyclic framework and functional groups make it a valuable subject for ongoing research, reflecting the broader shift toward multidisciplinary approaches in science. As the scientific community continues to unravel its potential, this compound may soon emerge as a cornerstone in next-generation biopharmaceutical innovations.